2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide

Specification

• Molecular Formula: C18H16ClNO4
• Molecular Weight: 345.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N,N-bis(furan-2-ylmethyl)acetamide
• Standard InChI: InChI=1S/C18H16ClNO4/c19-14-5-7-15(8-6-14)24-13-18(21)20(11-16-3-1-9-22-16)12-17-4-2-10-23-17/h1-10H,11-13H2
• Standard InChI Key: OTXBXKLWHBCKCI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CC=CO2)C(=O)COC3=CC=C(C=C3)Cl

Introduction

2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide is a synthetic organic compound characterized by its unique chemical structure, which includes a chlorophenoxy group and two furylmethyl substituents attached to an acetamide backbone. The compound's molecular formula is C18H16ClNO, and its molecular weight is approximately 305.77 g/mol. The presence of the 4-chlorophenoxy moiety suggests potential applications in agrochemicals or pharmaceuticals, as chlorinated aromatic compounds often exhibit significant biological activity.

Synthesis and Potential Applications

The synthesis of 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide typically involves several steps, allowing for precise control over the final compound's structure. This multi-step synthesis is crucial for ensuring the compound's purity and consistency, which are essential for further research into its biological activities.

Potential applications of this compound include:

• Agrochemicals: The chlorophenoxy group is commonly found in compounds used as herbicides or pesticides, suggesting that 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide could have similar uses.

• Pharmaceuticals: The compound's unique structure and potential biological activity make it a candidate for further study in drug development.

Biological Activity and Research Findings

While specific biological activity data for 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide may be limited, its structural features suggest it could be biologically active. Compounds with similar structures have shown various biological activities, including potential anti-cancer properties. Interaction studies involving this compound would focus on its binding affinity with biological targets such as enzymes or receptors.

Compound	Structural Similarity	Potential Applications
4-Chloro-N-(2-furylmethyl)aniline	Contains a furylmethyl group	Studied for anti-cancer properties
N,N-Dimethyl-4-chlorobenzamide	Simple amide structure	Used in pharmaceuticals
2-(4-Chlorophenoxy)-N,N-dimethylacetamide	Similar backbone	Potential agrochemical applications

Future Research Directions

Future research on 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide should focus on:

• Biological Activity Assays: Conducting thorough biological activity assays to determine the compound's potential therapeutic applications.

• Derivatization Studies: Exploring the synthesis of derivatives to enhance or modify its biological activity.

• Toxicity and Safety Evaluations: Assessing the compound's toxicity and safety profile to ensure its safe handling and potential use in various applications.

Given the limited availability of specific data from diverse sources, further research is necessary to fully explore the potential of 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide in both agricultural and medicinal fields.